Cas no 1227595-15-4 (2-Fluoro-3-iodo-4-(trifluoromethyl)pyridine)

2-Fluoro-3-iodo-4-(trifluoromethyl)pyridine is a fluorinated and iodinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a fluorine atom at the 2-position, an iodine substituent at the 3-position, and a trifluoromethyl group at the 4-position—enhance its reactivity as a versatile intermediate for cross-coupling reactions, such as Suzuki or Sonogashira couplings. The electron-withdrawing trifluoromethyl group improves metabolic stability in bioactive compounds, while the iodine moiety facilitates further functionalization. This compound is particularly valuable in the development of fluorinated heterocycles, offering precise control over molecular properties for applications in drug discovery and material science.

2-Fluoro-3-iodo-4-(trifluoromethyl)pyridine structure

1227595-15-4 structure

Product Name:2-Fluoro-3-iodo-4-(trifluoromethyl)pyridine

CAS No:1227595-15-4

MF:C₆H₂F₄IN

MW:290.984867572784

CID:4579227

PubChem ID:71757109

Update Time:2025-10-29

2-Fluoro-3-iodo-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-fluoro-3-iodo-4-(trifluoromethyl)pyridine
- Z1695906817
- 2-Fluoro-3-iodo-4-(trifluoromethyl)pyridine
- Inchi： 1S/C6H2F4IN/c7-5-4(11)3(1-2-12-5)6(8,9)10/h1-2H
- InChI Key： JTEKIJAADGFWFK-UHFFFAOYSA-N
- SMILES： IC1C(=NC=CC=1C(F)(F)F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 160
XLogP3: 2.8
Topological Polar Surface Area: 12.9

2-Fluoro-3-iodo-4-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023026402-250mg	2-Fluoro-3-iodo-4-(trifluoromethyl)pyridine	1227595-15-4	97%	250mg	$720.80	2023-09-03
Alichem	A023026402-500mg	2-Fluoro-3-iodo-4-(trifluoromethyl)pyridine	1227595-15-4	97%	500mg	$1038.80	2023-09-03
Alichem	A023026402-1g	2-Fluoro-3-iodo-4-(trifluoromethyl)pyridine	1227595-15-4	97%	1g	$1780.80	2023-09-03
Enamine	EN300-116962-0.05g	2-fluoro-3-iodo-4-(trifluoromethyl)pyridine	1227595-15-4	95%	0.05g	$332.0	2023-05-01
Enamine	EN300-116962-0.1g	2-fluoro-3-iodo-4-(trifluoromethyl)pyridine	1227595-15-4	95%	0.1g	$497.0	2023-05-01
Enamine	EN300-116962-0.25g	2-fluoro-3-iodo-4-(trifluoromethyl)pyridine	1227595-15-4	95%	0.25g	$708.0	2023-05-01
Enamine	EN300-116962-0.5g	2-fluoro-3-iodo-4-(trifluoromethyl)pyridine	1227595-15-4	95%	0.5g	$1113.0	2023-05-01
Enamine	EN300-116962-1.0g	2-fluoro-3-iodo-4-(trifluoromethyl)pyridine	1227595-15-4	95%	1g	$1429.0	2023-05-01
Enamine	EN300-116962-2.5g	2-fluoro-3-iodo-4-(trifluoromethyl)pyridine	1227595-15-4	95%	2.5g	$2800.0	2023-05-01
Enamine	EN300-116962-5.0g	2-fluoro-3-iodo-4-(trifluoromethyl)pyridine	1227595-15-4	95%	5g	$4143.0	2023-05-01